N-(3,4-dimethylphenyl)-1-(2-fluorobenzoyl)prolinamide

• IUPAC Name: N-(3,4-dimethylphenyl)-1-(2-fluorobenzoyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C20H21FN2O2/c1-13-9-10-15(12-14(13)2)22-19(24)18-8-5-11-23(18)20(25)16-6-3-4-7-17(16)21/h3-4,6-7,9-10,12,18H,5,8,11H2,1-2H3,(H,22,24)
• InChI Key: KSFJXYYBBZMIDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2CCCN2C(=O)C3=CC=CC=C3F)C
• Molecular Formula: C20H21FN2O2
• Molecular Weight: 340.4 g/mol

Description

N-(3,4-dimethylphenyl)-1-(2-fluorobenzoyl)prolinamide, also known as FUBPAM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. FUBPAM belongs to the class of proline-based amino acids and is a potent inhibitor of the enzyme, fatty acid amide hydrolase (FAAH). In

Mechanism of Action

N-(3,4-dimethylphenyl)-1-(2-fluorobenzoyl)prolinamide inhibits FAAH by binding to the active site of the enzyme, preventing the hydrolysis of endocannabinoids such as anandamide. This leads to an increase in the levels of endocannabinoids, which can activate cannabinoid receptors and modulate several physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in preclinical studies. It has been shown to increase the levels of endocannabinoids such as anandamide, which can activate cannabinoid receptors and modulate several physiological processes. This compound has also been shown to have analgesic, anxiolytic, and antidepressant effects.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-1-(2-fluorobenzoyl)prolinamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. This compound has been extensively studied in preclinical models, and its effects have been well-characterized. However, there are also some limitations to using this compound in lab experiments. This compound has not been extensively studied in clinical trials, and its safety profile in humans is not well-known.

Future Directions

There are several future directions for N-(3,4-dimethylphenyl)-1-(2-fluorobenzoyl)prolinamide research. One potential application is in the development of novel analgesics. This compound has been shown to have analgesic effects in preclinical studies, and further research is needed to determine its efficacy and safety in humans. Another potential application is in the treatment of anxiety and depression. This compound has been shown to have anxiolytic and antidepressant effects in preclinical studies, and further research is needed to determine its potential as a therapeutic agent. Finally, this compound could be used as a tool for studying the endocannabinoid system and its role in physiological processes. Further research is needed to determine the full potential of this compound in drug development and basic research.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-1-(2-fluorobenzoyl)prolinamide involves the reaction of 2-fluorobenzoyl chloride with proline amide in the presence of a base catalyst. The resulting intermediate is then reacted with 3,4-dimethylphenylamine to yield this compound. The synthesis method is relatively simple and has been optimized by several research groups.

Scientific Research Applications

N-(3,4-dimethylphenyl)-1-(2-fluorobenzoyl)prolinamide has been extensively studied for its potential applications in drug development. As a potent inhibitor of FAAH, this compound can increase the levels of endocannabinoids such as anandamide, which have been implicated in several physiological processes such as pain sensation, appetite regulation, and mood. This compound has been shown to have analgesic, anxiolytic, and antidepressant effects in preclinical studies.